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Compound of Interest

Compound Name: Pyrrolidine-2,2,5,5-d4

Cat. No.: B1365337

Get Quote

Introduction: The Role of Isotopic Labeling in
Advanced Research
In the landscape of modern drug discovery and analytical chemistry, precision is paramount.

The strategic substitution of hydrogen atoms with their heavier isotope, deuterium, offers a

subtle yet powerful tool to refine analytical methodologies and probe biological mechanisms.

Pyrrolidine-2,2,5,5-d4, a deuterated isotopologue of the ubiquitous pyrrolidine scaffold,

exemplifies this principle. The pyrrolidine ring, a five-membered saturated heterocycle, is a

cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals

and natural alkaloids.[1][2] This guide provides a comprehensive technical overview of

Pyrrolidine-2,2,5,5-d4, detailing its properties, synthesis, and critical applications for

researchers, scientists, and drug development professionals.

Core Properties and Identification
The introduction of four deuterium atoms at the C2 and C5 positions, flanking the nitrogen

atom, imparts a higher molecular weight to Pyrrolidine-2,2,5,5-d4 compared to its non-

deuterated counterpart, without significantly altering its chemical reactivity. This mass shift is

the fundamental property exploited in its most common applications.
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Chemical and Physical Properties
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Property
Pyrrolidine-2,2,5,5-
d4

Pyrrolidine (non-
deuterated)

Rationale for
Differences

CAS Number 42403-25-8[3] 123-75-1[4][5]

Unique identifier for

the specific isotopic

isomer.

Molecular Formula C₄H₅D₄N C₄H₉N[5][6]
Represents the four

deuterium (D) atoms.

Molecular Weight 75.15 g/mol [3] 71.12 g/mol [4][6]

Increased mass due

to four neutrons from

the deuterium atoms.

IUPAC Name

2,2,5,5-

tetradeuteriopyrrolidin

e[3]

Pyrrolidine[5]

Naming reflects the

position of deuterium

substitution.

Appearance Colorless liquid[4]
Colorless to pale

yellow liquid[6]

Isotopic substitution

does not affect visible

appearance.

Boiling Point ~87-88 °C (estimated) 87-88 °C[4][6]

Isotopic substitution

has a minimal effect

on boiling point. The

fully deuterated

Pyrrolidine-d8 has a

similar boiling point.[7]

Melting Point ~ -63 °C (estimated) -63 °C[4][5]

Expected to be very

similar to the non-

deuterated form.

Density
> 0.86 g/mL

(estimated)

~0.866 g/mL at 25

°C[5]

The increased mass

results in a slightly

higher density. The

fully deuterated

Pyrrolidine-d8 has a

density of 0.946 g/mL.

[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidine-2_2_5_5-d4
https://commonorganicchemistry.com/Common_Reagents/Pyrrolidine/Pyrrolidine.htm
https://en.wikipedia.org/wiki/Pyrrolidine
https://en.wikipedia.org/wiki/Pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidine-2_2_5_5-d4
https://commonorganicchemistry.com/Common_Reagents/Pyrrolidine/Pyrrolidine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidine-2_2_5_5-d4
https://en.wikipedia.org/wiki/Pyrrolidine
https://commonorganicchemistry.com/Common_Reagents/Pyrrolidine/Pyrrolidine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidine
https://commonorganicchemistry.com/Common_Reagents/Pyrrolidine/Pyrrolidine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrrolidine
https://www.sigmaaldrich.com/TW/zh/product/aldrich/493384
https://commonorganicchemistry.com/Common_Reagents/Pyrrolidine/Pyrrolidine.htm
https://en.wikipedia.org/wiki/Pyrrolidine
https://en.wikipedia.org/wiki/Pyrrolidine
https://www.sigmaaldrich.com/TW/zh/product/aldrich/493384
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365337?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility

Miscible with water

and most organic

solvents.

Miscible with water

and most organic

solvents.[5]

Polarity and

intermolecular forces

are largely

unchanged.

Synthesis of Pyrrolidine-2,2,5,5-d4: A Mechanistic
Approach
The synthesis of specifically labeled compounds like Pyrrolidine-2,2,5,5-d4 requires a

strategic approach to introduce deuterium at the desired positions. A common and effective

method involves the reduction of a suitable precursor with a deuterated reducing agent. One

plausible route starts from succinimide, a readily available cyclic imide.

Synthetic Workflow Diagram
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Succinimide (Precursor)

Reduction Step

Reacts with

Pyrrolidine-2,2,5,5-d4

Yields crude

Deuterated Reducing Agent
(e.g., Lithium Aluminum Deuteride, LAD)

Purification
(Distillation)

High-Purity Product
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Sample Preparation

LC-MS/MS Analysis

Quantification

Biological Matrix
(e.g., Plasma, Urine)

Spike with known amount of
Pyrrolidine-2,2,5,5-d4 (IS)

Extraction / Cleanup

LC Separation
(Co-elution of Analyte & IS)

Mass Spectrometry
(Detection of different m/z)

Calculate Peak Area Ratio
(Analyte / IS)

Compare to Calibration Curve

Determine Analyte Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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